Cas no 2228184-34-5 (1-2-chloro-5-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-2-chloro-5-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol
• CAS No: 2228184-34-5
• MF: C₉H₅ClF₆O
• MW: 278.578822851181
• MDL: MFCD32661932
• CID: 5521059
• PubChem ID: 129198540
• Update Time: 2025-08-02

1-2-chloro-5-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-α,5-bis(trifluoromethyl)benzenemethanol
• 2-Chloro-alpha,5-bis(trifluoromethyl)benzyl Alcohol
• 1-2-chloro-5-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol

• MDL： MFCD32661932
• Inchi： 1S/C9H5ClF6O/c10-6-2-1-4(8(11,12)13)3-5(6)7(17)9(14,15)16/h1-3,7,17H
• InChI Key： VNQQCHNZJWLBIS-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(C(F)(F)F)C=C1C(O)C(F)(F)F

Additional information on 1-2-chloro-5-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol

Research Briefing on 1-2-chloro-5-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol (CAS: 2228184-34-5)

In recent years, the compound 1-2-chloro-5-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol (CAS: 2228184-34-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This trifluoromethyl-substituted alcohol derivative has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Its unique structural features, including the presence of multiple fluorine atoms, contribute to enhanced metabolic stability and bioavailability, making it a valuable scaffold for drug discovery.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of 2228184-34-5 in the preparation of novel antifungal agents. The researchers employed a multi-step synthetic route to derivatize the parent compound, yielding a series of analogs with improved activity against Candida albicans. The study highlighted the critical role of the trifluoromethyl group in enhancing membrane permeability and target binding affinity. Molecular docking simulations further revealed that these analogs interact with the active site of fungal lanosterol 14α-demethylase, a key enzyme in ergosterol biosynthesis.

In the agrochemical sector, 2228184-34-5 has been investigated as a precursor for next-generation herbicides. A patent application (WO2023056789) filed by a leading agrochemical company describes its use in the synthesis of protoporphyrinogen oxidase (PPO) inhibitors. These compounds exhibit remarkable herbicidal activity against resistant weed species, with field trials showing >90% control at application rates as low as 50 g/ha. The presence of the 2-chloro-5-(trifluoromethyl)phenyl moiety appears crucial for maintaining herbicidal potency while reducing environmental persistence.

From a pharmacological perspective, researchers at the University of Tokyo have recently reported (Bioorganic & Medicinal Chemistry Letters, 2024) that derivatives of 2228184-34-5 demonstrate selective modulation of GABAA receptors. Through systematic structure-activity relationship (SAR) studies, the team identified specific substitutions on the phenyl ring that confer either anxiolytic or sedative properties. These findings open new avenues for developing non-benzodiazepine neuroactive compounds with improved safety profiles.

The metabolic fate of 2228184-34-5 has been elucidated in a recent ADME study (Xenobiotica, 2023). Using radiolabeled compound and LC-MS/MS analysis, researchers observed extensive glucuronidation as the primary metabolic pathway in human liver microsomes. Interestingly, the trifluoroethanol moiety demonstrated remarkable resistance to oxidative metabolism, contributing to the compound's favorable pharmacokinetic properties. These insights are particularly valuable for medicinal chemists designing analogs with optimized metabolic stability.

Ongoing research continues to explore the versatility of 2228184-34-5 as a building block in chemical biology. A recent preprint (ChemRxiv, 2024) describes its application in the synthesis of fluorinated molecular probes for 19F-NMR studies. The compound's three equivalent fluorine atoms provide an excellent NMR signal, enabling real-time monitoring of protein-ligand interactions. This development could significantly advance fragment-based drug discovery approaches.

In conclusion, 1-2-chloro-5-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol (2228184-34-5) represents a structurally unique and pharmacologically relevant compound with diverse applications across multiple research domains. Recent studies have expanded our understanding of its synthetic utility, biological activities, and metabolic characteristics. As research progresses, this compound is likely to play an increasingly important role in the development of novel therapeutic agents and agrochemicals.